Cas no 2168454-34-8 ((6,6-diethyl-1,4-dioxan-2-yl)methanesulfonyl fluoride)
(6,6-diethyl-1,4-dioxan-2-yl)methanesulfonyl fluoride Chemical and Physical Properties
Names and Identifiers
-
- (6,6-diethyl-1,4-dioxan-2-yl)methanesulfonyl fluoride
- EN300-1277759
- 2168454-34-8
-
- Inchi: 1S/C9H17FO4S/c1-3-9(4-2)7-13-5-8(14-9)6-15(10,11)12/h8H,3-7H2,1-2H3
- InChI Key: XLXMTMVECNHNGF-UHFFFAOYSA-N
- SMILES: S(CC1COCC(CC)(CC)O1)(=O)(=O)F
Computed Properties
- Exact Mass: 240.08315835g/mol
- Monoisotopic Mass: 240.08315835g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 61Ų
(6,6-diethyl-1,4-dioxan-2-yl)methanesulfonyl fluoride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1277759-0.05g |
(6,6-diethyl-1,4-dioxan-2-yl)methanesulfonyl fluoride |
2168454-34-8 | 0.05g |
$1247.0 | 2023-06-08 | ||
| Enamine | EN300-1277759-0.1g |
(6,6-diethyl-1,4-dioxan-2-yl)methanesulfonyl fluoride |
2168454-34-8 | 0.1g |
$1307.0 | 2023-06-08 | ||
| Enamine | EN300-1277759-0.25g |
(6,6-diethyl-1,4-dioxan-2-yl)methanesulfonyl fluoride |
2168454-34-8 | 0.25g |
$1366.0 | 2023-06-08 | ||
| Enamine | EN300-1277759-0.5g |
(6,6-diethyl-1,4-dioxan-2-yl)methanesulfonyl fluoride |
2168454-34-8 | 0.5g |
$1426.0 | 2023-06-08 | ||
| Enamine | EN300-1277759-1.0g |
(6,6-diethyl-1,4-dioxan-2-yl)methanesulfonyl fluoride |
2168454-34-8 | 1g |
$1485.0 | 2023-06-08 | ||
| Enamine | EN300-1277759-2.5g |
(6,6-diethyl-1,4-dioxan-2-yl)methanesulfonyl fluoride |
2168454-34-8 | 2.5g |
$2912.0 | 2023-06-08 | ||
| Enamine | EN300-1277759-5.0g |
(6,6-diethyl-1,4-dioxan-2-yl)methanesulfonyl fluoride |
2168454-34-8 | 5g |
$4309.0 | 2023-06-08 | ||
| Enamine | EN300-1277759-10.0g |
(6,6-diethyl-1,4-dioxan-2-yl)methanesulfonyl fluoride |
2168454-34-8 | 10g |
$6390.0 | 2023-06-08 | ||
| Enamine | EN300-1277759-50mg |
(6,6-diethyl-1,4-dioxan-2-yl)methanesulfonyl fluoride |
2168454-34-8 | 50mg |
$1247.0 | 2023-10-01 | ||
| Enamine | EN300-1277759-100mg |
(6,6-diethyl-1,4-dioxan-2-yl)methanesulfonyl fluoride |
2168454-34-8 | 100mg |
$1307.0 | 2023-10-01 |
(6,6-diethyl-1,4-dioxan-2-yl)methanesulfonyl fluoride Related Literature
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on (6,6-diethyl-1,4-dioxan-2-yl)methanesulfonyl fluoride
Introduction to (6,6-diethyl-1,4-dioxan-2-yl)methanesulfonyl fluoride (CAS No. 2168454-34-8)
Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel bioactive molecules. Among these, (6,6-diethyl-1,4-dioxan-2-yl)methanesulfonyl fluoride (CAS No. 2168454-34-8) stands out as a versatile intermediate with significant applications in medicinal chemistry. This compound, characterized by its unique structural and functional attributes, has garnered attention for its utility in the preparation of sulfonamide derivatives and other pharmacologically relevant molecules.
The molecular structure of (6,6-diethyl-1,4-dioxan-2-yl)methanesulfonyl fluoride consists of a dioxane ring substituted with two ethyl groups at the 6-position and a methanesulfonyl fluoride moiety at the 2-position. This configuration imparts distinct reactivity and solubility properties, making it an invaluable tool in synthetic organic chemistry. The presence of the methanesulfonyl fluoride group enhances the electrophilicity of the molecule, facilitating nucleophilic substitution reactions that are essential for constructing complex drug scaffolds.
In recent years, there has been a surge in research focused on developing novel sulfonamide-based therapeutics due to their broad spectrum of biological activity. Sulfonamides are known for their antimicrobial, anti-inflammatory, and anticancer properties, among others. The (6,6-diethyl-1,4-dioxan-2-yl)methanesulfonyl fluoride serves as a key precursor in the synthesis of sulfonamides by reacting with various nucleophiles to form sulfonyl derivatives. These derivatives can then be further functionalized to yield bioactive compounds with tailored pharmacological profiles.
One of the most compelling applications of this compound is in the development of kinase inhibitors, which are critical targets in oncology research. Kinases are enzymes involved in cell signaling pathways that regulate numerous physiological processes. Dysregulation of these pathways is often associated with diseases such as cancer. By leveraging (6,6-diethyl-1,4-dioxan-2-yl)methanesulfonyl fluoride, researchers can synthesize potent kinase inhibitors that modulate these pathways effectively. Recent studies have demonstrated its utility in generating lead compounds that exhibit high selectivity and low toxicity.
The compound's structural features also make it suitable for exploring new synthetic methodologies. For instance, the dioxane ring provides steric hindrance and electronic effects that can influence reaction outcomes. This has led to innovative approaches in cross-coupling reactions and other transformations that are otherwise challenging to achieve with simpler sulfonyl fluorides. Such advancements underscore the importance of (6,6-diethyl-1,4-dioxan-2-yl)methanesulfonyl fluoride as a building block in modern drug discovery.
Furthermore, the solubility profile of this compound in common organic solvents enhances its practicality in industrial-scale synthesis. This attribute is particularly valuable when scaling up laboratory discoveries for clinical trials and commercial production. Researchers have utilized (6,6-diethyl-1,4-dioxan-2-yl)methanesulfonyl fluoride to develop streamlined synthetic routes that minimize purification steps while maintaining high yields and purity standards.
The pharmaceutical industry has also recognized the potential of this intermediate in addressing unmet medical needs. By integrating (6,6-diethyl-1,4-dioxan-2-yl)methanesulfonyl fluoride into combinatorial chemistry libraries and high-throughput screening platforms, scientists can accelerate the identification of novel drug candidates. These efforts have yielded promising leads for treating neurological disorders, infectious diseases, and metabolic conditions.
From a chemical biology perspective, understanding the mechanism of action of sulfonamide derivatives synthesized from (6,6-diethyl-1,4-dioxan-2-yl)methanesulfonyl fluoride provides insights into disease pathogenesis and therapeutic intervention strategies. Structural biology techniques such as X-ray crystallography and NMR spectroscopy have been employed to elucidate how these compounds interact with biological targets at the molecular level. Such knowledge is crucial for optimizing drug design and improving patient outcomes.
The environmental impact of chemical synthesis is another consideration that has driven innovation in green chemistry principles. Researchers are exploring sustainable methods for producing (6,6-diethyl-1,4-dioxan-2-yl)methanesulfonyl fluoride, including catalytic processes that reduce waste and energy consumption. These initiatives align with global efforts to promote sustainable pharmaceutical manufacturing practices.
In conclusion,(6,6-diethyl-1,4-dioxan-2-yl)methanesulfonyl fluoride (CAS No. 2168454-34-8) is a multifaceted compound with far-reaching implications in pharmaceutical research and development. Its unique structural features enable diverse synthetic applications while its reactivity makes it an indispensable tool for generating novel bioactive molecules. As scientific understanding evolves and new technologies emerge,(6(diethyl)-dioxan(mesyl)fluoride) will undoubtedly continue to play a pivotal role in shaping the future of medicine.
2168454-34-8 ((6,6-diethyl-1,4-dioxan-2-yl)methanesulfonyl fluoride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)